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Compound of Interest

Compound Name: Ethane, trichlorotrifluoro-
CAS No.: 26523-64-8
Cat. No.: B12328519
Get Quote
& J

Status: Active Ticket ID: CHEM-CFC113-COMPAT Assigned Specialist: Senior Application
Scientist Context: Legacy Solvent Support / Analytical Method Validation

Executive Summary & Operational Context

Trichlorotrifluoroethane (CFC-113) is a halogenated, non-polar solvent historically used for
degreasing and specific analytical extractions (e.g., oil and grease in water). While largely
phased out under the Montreal Protocol due to ozone depletion, it remains in use for specific
legacy pharmacopeial methods and critical cleaning applications where validated alternatives
(like S-316) are not yet implemented.

The Core Challenge: CFC-113 is an aggressive solvent toward amorphous polymers and
elastomers. It functions by infiltrating the polymer matrix, causing rapid swelling, plasticizer
extraction, and stress cracking. Do not assume compatibility based on "general chemical
resistance.”
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Critical Compatibility Matrix

Data aggregated from standard resistance tables (Parker, Cole-Parmer, DuPont).

Elastomers (O-Rings, Gaskets, Seals)

Material

Compatibility Rating

Technical Notes

FFKM (Kalrez®/Chemraz®)

Excellent

The gold standard. No swelling
or degradation. Recommended

for HPLC pump seals.

PTFE (Teflon®)

Excellent

Chemically inert. Use for
gaskets/liners. Note: Poor
elasticity (creep) compared to

elastomers.

FKM (Viton® A)

Good/Conditional

Generally resistant but exhibits
minor swelling. Acceptable for
static seals; risky for dynamic
precision seals (e.g.,

plungers).

Buna-N (Nitrile)

Poor

Significant swelling. The
solvent extracts oils from the
rubber, causing it to become

brittle after drying.

Rapid, gross swelling. Material

EPDM Severe Incompatibility integrity fails quickly. Do not
use.
Swells and softens. Not
Neoprene Poor

recommended.

Plastics (Tubing, Filtration, Housings)
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Material Compatibility Rating Technical Notes

High mechanical strength and
PVDF (Kynar®) Excellent chemical resistance. Ideal for

rigid piping/fittings.

Historically the preferred valve

PCTFE (Kel-F®) Excellent ) ]
seat material for CFC handling.
Generally resistant, but verify
Nylon (PA) Good specific grade (Nylon 6/6 vs.
11).
Usable at room temperature.
Polypropylene (PP) Fair/Conditional High temperatures (>40°C)

induce softening and swelling.

Leaching Hazard. CFC-113

extracts phthalate plasticizers,
PVC (Flexible) Restricted hardening the tubing and

contaminating analytical

samples.

Dissolves or crazes

immediately. Do not use PS

Polystyrene (PS) Incompatible ] ] )
serological pipettes or petri
dishes.

Immediate stress cracking

Polycarbonate (PC) Incompatible (crazing). Do not use PC

filtration holders.

Troubleshooting Guide (FAQ)

Issue 1: "My HPLC pressure is fluctuating, and the pump
seized."

Diagnosis: Elastomer Swelling.[1] If you are using standard FKM (Viton) seals in your pump
head, CFC-113 likely caused them to swell by 5-10%. In a dynamic seal (moving plunger), this
tolerance loss causes seizing. Corrective Action:
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e Immediate: Stop the pump. Do not force it.
o Replace: Switch to FFKM (Kalrez) seals or PTFE-polymer composite seals (e.g., Opti-Seal).

» Verify: Check the check-valve cartridges; if they utilize PEEK seats, they are safe. If they use
Kel-F (PCTFE), they are also safe.

Issue 2: "l see 'ghost peaks' in my GC-MS/NMR spectra.”

Diagnosis: Plasticizer Leaching. You are likely using flexible PVC (Tygon®) or lower-grade
silicone tubing for solvent transfer. CFC-113 is a potent extraction solvent; it strips phthalates
(like DEHP) from the tubing wall into your sample. Corrective Action:

» Replace Tubing: Switch to PTFE (rigid) or FEP-lined tubing.

e Wash Step: If you must use a specific polymer, perform a solvent blank run to quantify the
background interference.

Issue 3: "My filtration unit cracked during vacuum
filtration."

Diagnosis: Solvent-Induced Stress Cracking. Disposable filtration units are often made of
Polystyrene (PS) or Polycarbonate (PC). CFC-113 attacks the amorphous regions of these
polymers, causing "crazing" (micro-cracks) that propagate under vacuum pressure. Corrective
Action:

o Hardware Change: Use a Borosilicate Glass or Stainless Steel filtration holder.

e Membrane Selection: Ensure the filter membrane is PTFE or Regenerated Cellulose (RC).
Avoid Nitrocellulose.

Scientific Mechanisms & Visualization
The Mechanism of Failure

The incompatibility is governed by Hansen Solubility Parameters. CFC-113 is a non-polar,
halogenated solvent.
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» Like Dissolves Like: It interacts strongly with non-polar polymer chains (like EPDM or Natural
Rubber), inserting itself between the molecules. This pushes the chains apart (swelling).

e Leaching: In flexible plastics (PVC), the solvent is more soluble with the plasticizer (the
additive that makes it soft) than the polymer itself. It selectively dissolves the plasticizer,
pulling it out.

Material Selection Logic

Use the following logic flow to determine if your setup is safe.
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Select Component for CFC-113

Is it an Elastomer?
(O-Ring, Gasket)

Is it a Structural Plastic?
(Tubing, Housing)

Is it a Dynamic Seal?
(Moving parts, e.g., Pump)

MUST USE: Static Seal
FFKM (Kalrez) or PTFE (Lid, Flange)

ACCEPTABLE: AVOID:
) (U EPDM, Buna-N, Neoprene
(Monitor for swelling) . . P

Is it Rigid? Is it Flexible Tubing?

FAILURE RISK:
Plasticizer Leaching (PVC)

Is it Amorphous?
(Clear: PS, PC, Acrylic)

Alternative

FAILURE RISK: USE:
Stress Cracking/Dissolution PVDF, PCTFE, PEEK

USE:
FEP-Lined or PTFE

Click to download full resolution via product page

Caption: Decision tree for selecting materials compatible with Trichlorotrifluoroethane based on
mechanical requirements.

Self-Validating Protocol: The Immersion Test

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12328519/docs?utm_src=pdf-body-img#technical-support-center-trichlorotrifluoroethane-cfc-113-compatibility-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Do not trust the datasheet alone. If you are using a generic O-ring or tubing of unknown origin,
perform this test.

Objective: Quantify swelling and weight change to determine compatibility.

Materials:

Precision Balance (0.0001g resolution)

Calipers (0.01mm resolution)

Glass vial with Teflon-lined cap

The solvent (CFC-113)

Workflow:

Baseline: Measure the dry weight (

) and outer diameter (
) of the sample.

e Exposure: Fully submerge the sample in CFC-113 in the sealed vial.
e Incubation: Store at room temperature for 48 hours.

o Measurement (Wet): Remove sample, quickly blot dry (do not let it evaporate fully), and
measure Weight (

) and Diameter (
).

e Calculation: ngcontent-ng-c2699131324="" nghost-ng-c2339441298="" class="ng-star-
inserted display">

[2]

Pass/Fail Criteria:
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e < 5% Change: Compatible for dynamic and static use.
» 5-15% Change: Compatible for static use only (flanges/gaskets).

e > 15% Change: Incompatible.

< 5%
PASS

[

5-15%
STATIC ONLY

=

1. Weigh & Measure o | 2. Submerge in »| 3. BlotDry & »| 4. Calculate
(Dry) CFC-113 (48h) Measure (Wet) % Change

A

|

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) for validating elastomer compatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Trichlorotrifluoroethane
(CFC-113) Compatibility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12328519/docs#technical-support-center-
trichlorotrifluoroethane-cfc-113-compatibility-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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